![molecular formula C7H7NO5S B1265469 2-Amino-5-sulfobenzoic acid CAS No. 3577-63-7](/img/structure/B1265469.png)
2-Amino-5-sulfobenzoic acid
Overview
Description
2-Amino-5-sulfobenzoic acid (2-ASB), also known as 2-Amino-5-hydroxybenzoic acid, is an organic compound belonging to the family of amino acids. It is a white, odorless, crystalline solid with a molecular weight of 175.19 g/mol. 2-ASB is widely used in scientific research and is also found in many foods and beverages.
Scientific Research Applications
Coordination Polymers and Compounds
- Supramolecular Coordination Polymers : 2-Amino-5-sulfobenzoic acid (H2afsb) is utilized in constructing supramolecular coordination polymers, exhibiting multifunctional roles. It acts as a hydrogen-bond donor and acceptor, leading to high-dimensional networks. This is exemplified in the synthesis of new copper(II) coordination compounds, highlighting the versatility of H2afsb in directing bonding and building extended supramolecular structures (Li & Zhang, 2018).
Organic Chemistry and Synthesis
- Sulfonic Acid Libraries : The opening of 2-Sulfobenzoic acid anhydride with N-Boc-protected α-amino alcohols leads to the formation of zwitterionic esters and oxazoline sulfonic acid derivatives. This process demonstrates the chemical flexibility of 2-Sulfobenzoic acid derivatives in creating complex organic compounds (Robinson et al., 2004).
Catalysis and Material Science
- Cadmium(II) Organic Supramolecular Compound : this compound (H2asba) serves as a multifunctional ligand in the formation of cadmium(II) organic supramolecular coordination compounds. This application signifies the potential of H2asba in the assembly of supramolecular networks with interesting structural and biological relevance (Yuan et al., 2016).
Analytical Chemistry
- Ion Chromatographic Separation : Substituted aromatic monocarboxylic acids, including sulfobenzoic acids, are effective as eluents in ion chromatographic separations of various anions. This showcases the role of sulfobenzoic acid derivatives in analytical methodologies, particularly in the separation and quantification of anions in aqueous media (Vautour et al., 1990).
Environmental Applications
- Photocatalytic Decomposition : TiO2 immobilized on carbon substrates using this compound has shown efficacy in the photocatalytic decomposition of indigo carmine. This application underscores the potential of this compound in environmental remediation and nanotechnology (Antonio-Cisneros et al., 2015).
Biochemistry
- Purine Metabolism in Bacteria : Studies on purine metabolism in bacteria, specifically the role of p-aminobenzoic acid and related compounds, indicate a broader biochemical significance of amino-substituted benzoic acids, including this compound derivatives (Gots & Chu, 1952).
Safety and Hazards
properties
IUPAC Name |
2-amino-5-sulfobenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NO5S/c8-6-2-1-4(14(11,12)13)3-5(6)7(9)10/h1-3H,8H2,(H,9,10)(H,11,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MJNYPLCGWXFYPD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1S(=O)(=O)O)C(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7NO5S | |
Record name | 5-SULFOANTHRANILIC ACID | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/21052 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2026070 | |
Record name | 5-Sulfoanthranilic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2026070 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
5-sulfoanthranilic acid is an off-pink powder. (NTP, 1992) | |
Record name | 5-SULFOANTHRANILIC ACID | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/21052 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Solubility |
10 to 50 mg/mL at 68.9 °F (NTP, 1992) | |
Record name | 5-SULFOANTHRANILIC ACID | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/21052 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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CAS RN |
3577-63-7 | |
Record name | 5-SULFOANTHRANILIC ACID | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/21052 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | 5-Sulfoanthranilic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3577-63-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzoic acid, 2-amino-5-sulfo- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003577637 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzoic acid, 2-amino-5-sulfo- | |
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Record name | 5-Sulfoanthranilic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2026070 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-sulphoanthranilic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.020.634 | |
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Synthesis routes and methods I
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Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Precursor scoring | Relevance Heuristic |
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Feasible Synthetic Routes
Q & A
Q1: What makes 2-Amino-5-sulfobenzoic acid unique in constructing coordination polymers?
A1: H2asba possesses three functional groups: a carboxylic acid, a sulfonic acid, and an amino group [, ]. These groups can act as both hydrogen bond donors and acceptors, facilitating the formation of extended supramolecular networks. Additionally, these groups can coordinate with metal ions in various modes, further enhancing structural diversity [, , , ].
Q2: Can you provide examples of MOFs constructed using this compound and their structural features?
A2: Several studies have explored H2asba's coordination capabilities. For instance, a cadmium(II)-organic framework utilizing H2asba and an auxiliary ligand, N,N'-bis[(pyridin-4-yl)methyl]oxamide, forms a threefold polycatenated 0D→2D interpenetrated supramolecular two-dimensional (4,4) layer structure stabilized by intermolecular hydrogen bonding []. In another study, a cobalt(II)-organic framework incorporating H2asba and 1,4-bis[(imidazol-1-yl)methyl]benzene exhibits a 1D→2D interpenetrating network further extended into a 3D supramolecular framework with channels accommodating water molecules [].
Q3: What are the potential applications of MOFs based on this compound?
A3: Research suggests several promising applications. For instance, the cobalt(II)-organic framework mentioned earlier demonstrates selective adsorption of CO2 over N2 after activation, highlighting its potential for gas separation []. Additionally, this framework displays solvent-dependent fluorescence and serves as a multi-responsive sensor for nitroaromatics in aqueous solutions, showcasing its potential for sensing applications []. Furthermore, a copper(II)-organic framework incorporating H2asba shows promise as a selective and sensitive luminescent sensor for Fe3+ ions and HCO3- anions in specific solvents, suggesting its utility in environmental monitoring [].
Q4: How does the structure of this compound influence the properties of the resulting MOFs?
A4: The presence and arrangement of the functional groups in H2asba significantly affect the MOF's structure and properties. For instance, the monodentate coordination mode of the asba2- ligand, combined with the conformation of auxiliary ligands, contributes to the unique structural features and properties of the resulting MOFs [].
Q5: Has this compound been used in any other applications besides MOF synthesis?
A5: While H2asba is primarily investigated for MOF synthesis, a recent study explored its use in preparing a TiO2/carbon composite for photocatalytic degradation of indigo carmine dye. The research demonstrated the successful synthesis of a material with significant surface area and basic properties suitable for dye degradation [].
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